3-methyltetrahydro-2H-pyran-4-amine
Overview
Description
3-methyltetrahydro-2H-pyran-4-amine is a chemical compound with the molecular formula C6H13NO . It is a liquid at room temperature . The compound has a molecular weight of 115.18 .
Molecular Structure Analysis
The molecular structure of 3-methyltetrahydro-2H-pyran-4-amine consists of a six-membered ring with an amine group attached . The ring is a tetrahydropyran, which is a saturated six-membered ring containing one oxygen atom .Physical And Chemical Properties Analysis
3-methyltetrahydro-2H-pyran-4-amine is a liquid at room temperature . It has a molecular weight of 115.18 and its InChI key is WGYZZCUTSHNMET-UHFFFAOYSA-N .Scientific Research Applications
Synthesis of Tetrahydropyran Derivatives : Gevorkyan et al. (1981) synthesized dibromides of 4-methylenetetrahydropyran and 4-methyldihydro-2H-pyran, reacting them with amines to yield β,γ-unsaturated amines of the tetrahydropyran series. This study demonstrates the compound's role in organic synthesis, specifically in creating structurally diverse tetrahydropyran derivatives (Gevorkyan et al., 1981).
Ultrasound-mediated Synthesis : Wang et al. (2011) developed an environment-friendly protocol for synthesizing 4-hydroxy-6-methyl-3-(1-(phenylimino)ethyl)-2H-pyran-2-one derivatives using ultrasound-mediated condensation. This method signifies the compound's importance in green chemistry, offering advantages like shorter reaction times and higher yields (Wang et al., 2011).
Chemical Transformations : Arutyunyan et al. (2012) explored the chemical transformations of N,2,2-trimethyltetrahydro-2H-pyran-4-amine, highlighting its versatility in organic reactions and potential applications in synthesizing various compounds (Arutyunyan et al., 2012).
Antimicrobial and Anticoccidial Activity : Georgiadis (1976) investigated the antimicrobial activity of 5-amino derivatives of 6-methoxy-2-methyl-2-(4'-biphenylyl)tetrahydro-2H-pyran-3-ol, demonstrating the compound's potential in developing new antimicrobial agents (Georgiadis, 1976).
Sugar-Derived Aminoreductones : Knerr et al. (1994) showed the formation of 5-hydroxy-2-methyl-4-(alkylamino)-2H-pyran-3(6H)-one from glucose under Maillard reaction conditions, indicating its relevance in food chemistry and potential applications in flavor research (Knerr et al., 1994).
Pheromone Synthesis : Mineeva (2015) synthesized chiral methyl-branched building blocks from 4-methyltetrahydro-2H-pyran-2-one, demonstrating its use in synthesizing insect pheromones, highlighting applications in ecological research and pest control (Mineeva, 2015).
Safety and Hazards
The safety information available indicates that 3-methyltetrahydro-2H-pyran-4-amine may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and face thoroughly after handling, and if in eyes: Rinse cautiously with water for several minutes .
properties
IUPAC Name |
3-methyloxan-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-5-4-8-3-2-6(5)7/h5-6H,2-4,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFVKNHIDEGYGPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCCC1N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101289715 |
Source
|
| Record name | Tetrahydro-3-methyl-2H-pyran-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101289715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyltetrahydro-2H-pyran-4-amine | |
CAS RN |
1263378-30-8 |
Source
|
| Record name | Tetrahydro-3-methyl-2H-pyran-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1263378-30-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tetrahydro-3-methyl-2H-pyran-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101289715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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